Cas no 852559-29-6 ({[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate)

• Product Name: {[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• CAS No: 852559-29-6
• MF: C₂₁H₂₅N₃O₇S₂
• MW: 495.569103002548
• CID: 6525283
• PubChem ID: 6217954
• Update Time: 2025-05-25

{[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate Chemical and Physical Properties

Names and Identifiers

• Z17347468
• 852559-29-6
• EN300-26593493
• {[2-(4-sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate
• {[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

• Inchi： 1S/C21H25N3O7S2/c1-16-2-4-18(5-3-16)11-13-32(27,28)24-14-21(26)31-15-20(25)23-12-10-17-6-8-19(9-7-17)33(22,29)30/h2-9,11,13,24H,10,12,14-15H2,1H3,(H,23,25)(H2,22,29,30)/b13-11+
• InChI Key： QRUJWOYXFXBYHY-ACCUITESSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(COC(CNS(/C=C/C1C=CC(C)=CC=1)(=O)=O)=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 495.11339249g/mol
• Monoisotopic Mass: 495.11339249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 876
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 179Ų

Additional information on {[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate

The Compound CAS No 852559-29-6: A Comprehensive Overview

The compound with CAS No 852559-29-6, also known as {[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a sulfamoyl group, a phenyl ring, and an ethenesulfonamido moiety, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the potential of {[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate in drug discovery, particularly in the development of novel therapeutic agents. The molecule's ability to interact with specific biological targets has been explored in various in vitro and in vivo models, demonstrating promising results in areas such as anti-inflammatory and anti-cancer therapies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthetic routes by incorporating advanced catalytic systems and green chemistry principles, reducing the environmental footprint of the production process while maintaining the quality of the final product.

One of the key features of CAS No 852559-29-6 is its structural versatility. The presence of both sulfamoyl and ethenesulfonamido groups allows for a wide range of functionalization possibilities, making it a valuable building block in organic synthesis. This has led to its use in the development of bioconjugates, drug delivery systems, and advanced materials with tailored properties.

In terms of applications, {[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate has shown potential in the field of diagnostics, particularly in the creation of highly sensitive sensors for detecting specific biomarkers. Its ability to form stable complexes with metal ions has also been leveraged in the development of novel catalysts for industrial processes.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its electronic structure, reactivity, and interactions with biological systems, further enhancing our understanding of its potential applications.

Despite its promising properties, the commercialization of CAS No 852559-29-6 faces several challenges, including high production costs and regulatory hurdles. However, ongoing research aimed at improving synthesis efficiency and exploring new application areas continues to drive interest in this compound.

In conclusion, {[2-(4-Sulfamoylphenyl)ethyl]carbamoyl}methyl 2-[2-(4-methylphenyl)ethenesulfonamido]acetate (CAS No 852559-29-6) represents a significant advancement in modern organic chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in various scientific disciplines. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.